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Compound of Interest

Compound Name: Thymohydroquinone

Cat. No.: B1683140

Essential Safety and Handling Guide for
Thymohydroquinone

This guide provides critical safety, handling, and disposal information for laboratory
professionals working with Thymohydroquinone (CAS No: 2217-60-9). Adherence to these
procedures is essential for ensuring personal safety and maintaining a secure laboratory
environment.

Understanding the Hazards

Thymohydroquinone is classified with the following hazards according to the Globally
Harmonized System (GHS)[1]:

Harmful if swallowed (Acute Toxicity - Oral, Category 4)[1].

Causes skin irritation (Skin Irritation, Category 2)[1].

Causes serious eye irritation (Eye Irritation, Category 2A)[1].

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category
3)[1].

Immediate medical attention is necessary in case of accidental ingestion or significant
exposure. Symptoms of poisoning may be delayed for several hours[1].
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Personal Protective Equipment (PPE)

A thorough risk assessment should be conducted for all procedures involving

Thymohydroquinone to ensure appropriate PPE is selected. The following table summarizes

the minimum required PPE.

Protection Type

Required Equipment

Specifications and Rationale

Eye/Face Protection

Tightly fitting safety goggles

with side-shields

Conforms to EN 166 (EU) or
NIOSH (US) standards to
protect against splashes and
dust[2][3]. A face shield may
be required for splash-prone
procedures[4][5][6].

Skin Protection

Chemical-resistant gloves and

impervious clothing/lab coat

Gloves must be inspected prior
to use. Contaminated gloves
should be disposed of properly.
Wash and dry hands after
handling[2][3]. A long-sleeved
gown is required to protect the
body[5].

Respiratory Protection

Use in a well-ventilated area

(e.g., fume hood)

If ventilation is inadequate,
exposure limits are exceeded,
or irritation occurs, a full-face
respirator with an appropriate
filter should be used[1][2][3].

Quantitative Safety Data

The following table summarizes key quantitative data for Thymohydroquinone and its parent

compound, Thymoquinone, for risk assessment purposes.
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Data Point

Value

Source/Context

LD50 (Intraperitoneal)

25 mg/kg (rat)

Acute toxicity value for
Thymohydroquinone[1].

IC50 (DPPH radical

Antioxidant activity of

) 2.4 pg/mL Thymohydroquinone in a cell-
scavenging)
free assay[7].

IC50 (A2780 ovarian cancer 3.1 UM In vitro anticancer activity of
cells) K Thymohydroquinone[7].

IC50 (OVCAR-8 ovarian 8.9 UM In vitro anticancer activity of
cancer cells) K Thymohydroquinone[7].

IC50 (CIS-A2780 ovarian 9.8 UM In vitro anticancer activity of

G

cancer cells)

Thymohydroquinone[7].

NOAEL (No-Adverse-Effect-

Level)

5 mg/kg (rat)

Subchronic (90-day) toxicity
study for Thymoquinone

(parent compound)[8].

Safe Daily Dosage (Human

Equivalent)

< 48.6 mg per adult

Calculated safe daily dosage
for Thymoquinone (parent

compound)[8][9].

Operational Plans

Safe Handling and Storage Protocol

e Engineering Controls: Always handle Thymohydroquinone in a well-ventilated area,

preferably within a chemical fume hood, to minimize inhalation exposure[3][10][11].

» General Hygiene:

o Avoid breathing dust, fumes, or vapors[1].

o Do not eat, drink, or smoke in the handling areal[2].

o Wash hands thoroughly with soap and water after handling and before breaks[1].
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o Keep the compound away from foodstuffs and beverages[1].
e Clothing:

o Wear suitable protective clothing[3][10].

o Immediately remove and launder any soiled or contaminated clothing before reuse[1][2].
o Storage:

o Store the container tightly sealed in a dry, cool, and well-ventilated place[3][11].

o Keep away from sources of ignition[1].

Emergency First Aid Procedures

« If Swallowed: Immediately call a poison control center or doctor. Rinse mouth[1][2].

« If on Skin: Immediately wash the affected area with plenty of soap and water. If skin irritation
occurs, seek medical attention[1][2][10].

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do so. Continue rinsing. If eye irritation persists, get medical advice[1][11].

« If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention if you feel unwell[2][10][11].

Spill and Disposal Plan

e Spill Containment:

o

Ensure adequate ventilation and wear full PPE.

[¢]

Prevent dust formation[2][10].

[¢]

For spills, sweep up the material and place it into a suitable, closed container for
disposal[11].

[¢]

Avoid allowing the chemical to enter drains or surface water[2][10].
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Disposal:

o Dispose of the chemical and any contaminated materials (e.g., gloves, containers) through
an approved waste disposal plant[11].

o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Protocol Example: Solution
Preparation for HPLC Analysis

This protocol outlines the preparation of a Thymohydroquinone solution for analysis, a

common laboratory procedure where strict adherence to safety is paramount.

Preparation: Don all required PPE (lab coat, safety goggles, and chemical-resistant gloves)
before entering the designated handling area (fume hood).

Weighing: Accurately weigh the desired amount of solid Thymohydroquinone (e.g., 80-150
mg) directly into a 10 mL volumetric flask inside a chemical fume hood to contain any dust[9].

Dissolution: While still in the fume hood, add methanol to the flask to the 10 mL mark. Seal
the flask securely.

Mixing: Vortex the flask for approximately one minute to ensure complete dissolution of the
solid[8][9].

Filtration and Transfer: Using a single-use syringe, draw the methanolic solution and pass it
through a 0.2 pum membrane filter directly into a labeled HPLC vial[8].

Cleanup: Dispose of all contaminated materials, including the syringe, filter, and any cleaning
wipes, in the designated hazardous waste container.

Final Steps: Thoroughly wash hands and any exposed skin after completing the procedure.
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Caption: Workflow for Safely Handling Thymohydroquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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